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Abstract

This document provides a detailed protocol for performing pre-targeted in vivo near-infrared
(NIR) fluorescence imaging using an Indocyanine Green-trans-cyclooctene (ICG-TCO)
conjugate. This method leverages the highly efficient and bioorthogonal inverse-electron-
demand Diels-Alder (IEDDA) reaction between a tetrazine (Tz)-modified targeting moiety (e.qg.,
an antibody) and the ICG-TCO imaging agent.[1][2][3] The pre-targeting approach separates
the targeting and imaging steps, allowing for clearance of the unbound targeting molecule,
which can significantly enhance target-to-background ratios and improve image contrast
compared to direct imaging methods.[4][5] These guidelines are intended for researchers,
scientists, and drug development professionals engaged in preclinical imaging studies.

Principle of the Method

The imaging strategy is a two-step pre-targeting process based on bioorthogonal "click"
chemistry.

o Step 1 (Targeting): A targeting molecule, such as a monoclonal antibody specific to a tumor
antigen, is first functionalized with a tetrazine (Tz) moiety. This Tz-antibody conjugate is
administered to the subject. A crucial waiting period follows, allowing the conjugate to bind to
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its target and for any unbound conjugate to clear from the bloodstream and non-target

tissues.

e Step 2 (Imaging): The ICG-TCO, a near-infrared fluorescent dye attached to a highly reactive

trans-cyclooctene, is administered. The TCO component rapidly and specifically reacts (or

"clicks™) with the tetrazine moiety already localized at the target site via the IEDDA reaction.

o Step 3 (Detection): The localization of the ICG dye at the target site is then visualized using a

near-infrared (NIR) imaging system. ICG's spectral properties, with absorption and emission

in the NIR window (approx. 750-950 nm), allow for deep tissue penetration and minimal

autofluorescence, making it ideal for in vivo applications.

This method uncouples the long biological half-life of an antibody from the imaging agent,

which can reduce the radiation burden in radionuclide-based approaches and improve signal-

to-noise in fluorescence imaging.

Quantitative Data & Experimental Parameters

Successful pre-targeted imaging relies on optimizing several key parameters. The following

tables summarize typical starting values derived from studies using the Tz-TCO ligation for in

vivo applications. Researchers should optimize these for their specific antibody, target, and

animal model.

Table 1: Properties of ICG and Bioorthogonal Reagents

Parameter

ICG Excitation (Peak)

Value | Description

~780 nm

Reference

ICG Emission (Peak)

~830 Nnm

Tz-TCO Reaction Type

Inverse-electron-demand
Diels-Alder (IEDDA)

Tz-TCO Reaction Rate

Up to 10° M~1s~1, among the
fastest bioorthogonal

reactions.
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| Reaction Conditions | Physiological (aqueous, 37°C, neutral pH) | |

Table 2: Recommended Experimental Parameters for In Vivo Pre-targeting

Parameter

Tz-Antibody
Conjugate Dose

Recommended
Range / Value

100 - 200 pg per
mouse

Rationale &
) . Reference
Considerations
Dose should be
sufficient for target
saturation.
Optimization is
critical.

Pre-targeting Interval

24 - 72 hours

Allows for optimal
accumulation of the
antibody at the target
and clearance of
unbound antibody

from circulation.

ICG-TCO Dose

1.5 -5 molar
equivalents relative to
Tz-Ab

A molar excess
ensures efficient
reaction with the pre-
targeted tetrazine.
The concentration of
ICG should be
optimized for the

imaging system.

Imaging Timepoints

1, 4, 8, and 24 hours
post-ICG-TCO

injection

ICG itself can clear
rapidly. Capturing
multiple timepoints
allows for
determination of the
optimal imaging
window with the best
target-to-background

ratio.
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| Animal Model | Tumor-bearing xenograft mice (e.g., SCID, nude) | The choice of model
depends on the specific research question and the target being investigated. | |

Experimental Protocols

This section details the step-by-step methodology for conducting an in vivo imaging experiment
using ICG-TCO.

Materials and Reagents

e ICG-TCO: Commercially available (e.g., MedchemExpress) or synthesized in-house. Store
protected from light.

o Tetrazine-functionalized Antibody (Tz-Ab): Specific to the target of interest.
e Animal Model: e.g., tumor-bearing immunocompromised mice.
» Vehicle: Sterile Phosphate-Buffered Saline (PBS) or other appropriate formulation buffer.

« In Vivo Imaging System: Equipped with appropriate NIR laser sources and emission filters
for ICG (e.g., IVIS Spectrum).

» Anesthesia System: For immobilizing animals during injection and imaging.

Preparation of Reagents

e Tz-Antibody Solution: Prepare the Tz-Ab solution in sterile PBS to the desired concentration
for injection (e.g., 1 mg/mL).

e ICG-TCO Solution: Immediately before use, dissolve ICG-TCO in a small amount of DMSO,
then dilute with sterile PBS to the final injection volume. Protect the solution from light. The
final concentration of DMSO should be minimized (<5% v/v).

In Vivo Administration and Imaging Workflow

o Baseline Imaging: Anesthetize the animal and acquire a baseline fluorescence image before
any injections to assess autofluorescence levels.

o Step 1: Administer Tz-Antibody:
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o Inject the appropriate dose of Tz-Ab (e.g., 100-200 pg) into the animal, typically via
intravenous (tail vein) injection.

o House the animal under standard conditions for the predetermined pre-targeting interval
(24-72 hours) to allow for antibody distribution and clearance.

e Step 2: Administer ICG-TCO:
o After the pre-targeting interval, anesthetize the animal.
o Inject the prepared ICG-TCO solution intravenously.
e Step 3: NIR Fluorescence Imaging:
o Place the anesthetized animal in the in vivo imaging system.

o Acquire images at multiple timepoints (e.g., 5 min, 30 min, 1h, 4h, 8h, 24h) post-ICG-TCO
injection.

o Use an excitation filter around 780 nm and an emission filter around 830 nm. Optimize
exposure time to achieve good signal without saturation.

e Controls:

o Blocking Control: Administer a non-Tz-functionalized antibody followed by ICG-TCO to
assess non-specific uptake.

o ICG-TCO Only: Administer only ICG-TCO to visualize its intrinsic biodistribution and
clearance profile.

Data Analysis

e Using the imaging software, draw Regions of Interest (ROI) over the target tissue (e.g.,
tumor) and a non-target background tissue (e.g., muscle).

o Quantify the average fluorescence intensity (radiant efficiency or photon counts) within each
ROI.
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o Calculate the Target-to-Background Ratio (TBR) at each time point by dividing the mean
signal intensity of the target ROI by that of the background ROI.

» For confirmation, organs can be dissected after the final imaging session for ex vivo imaging
to verify the signal source.

Visualizations
Chemical Ligation Pathway

Caption: Bioorthogonal IEDDA reaction between Tz-Antibody and ICG-TCO.

Experimental Workflow
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Caption: Workflow for pre-targeted in vivo imaging with ICG-TCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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